Cas no 1261821-72-0 (4-Chloro-3-iodomandelic acid)

• Product Name: 4-Chloro-3-iodomandelic acid
• CAS No: 1261821-72-0
• MF: C₈H₆ClIO₃
• MW: 312.488914012909
• CID: 4969618
• Update Time: 2025-10-30

4-Chloro-3-iodomandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-iodomandelic acid

• Inchi： 1S/C8H6ClIO3/c9-5-2-1-4(3-6(5)10)7(11)8(12)13/h1-3,7,11H,(H,12,13)
• InChI Key： NMDNOOJQZCTMJY-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(=C1)C(C(=O)O)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5

Additional information on 4-Chloro-3-iodomandelic acid

4-Chloro-3-Iodomandelic Acid: A Comprehensive Overview

4-Chloro-3-iodomandelic acid, also known by its CAS number CAS 1261821-72-0, is a significant compound in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique properties and potential applications in drug development and synthetic chemistry. In this article, we will delve into the structural characteristics, chemical properties, and recent advancements in research involving 4-chloro-3-iodomandelic acid.

The molecular structure of 4-chloro-3-iodomandelic acid consists of a benzene ring substituted with chlorine and iodine atoms at the 4th and 3rd positions, respectively. The presence of these halogen atoms imparts distinct electronic and steric effects, making this compound highly versatile in various chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and anticancer agents.

One of the most notable applications of 4-chloro-3-iodomandelic acid is in medicinal chemistry. Researchers have utilized this compound to design and synthesize derivatives with enhanced pharmacokinetic profiles. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-chloro-3-iodomandelic acid exhibit potent inhibitory activity against certain enzymes involved in cancer progression. These findings underscore the potential of this compound as a lead molecule for drug discovery.

In addition to its role in drug development, 4-chloro-3-iodomandelic acid has also been employed in organic synthesis as a versatile building block. Its ability to undergo various transformations, such as nucleophilic substitution and cross-coupling reactions, makes it an invaluable tool for constructing complex molecular architectures. Recent advancements in catalytic methods have further expanded its utility, enabling more efficient and selective syntheses.

The physical properties of 4-chloro-3-iodomandelic acid, including its melting point, solubility, and stability, have been extensively characterized to facilitate its use in research settings. These properties are critical for ensuring reproducibility and scalability in synthetic processes. Furthermore, the compound's compatibility with modern analytical techniques, such as NMR spectroscopy and mass spectrometry, has enhanced its applicability in both academic and industrial research.

In conclusion, 4-chloro-3-iodomandelic acid, with its CAS number CAS 1261821-72-0, stands out as a pivotal compound in contemporary chemical research. Its unique structure, coupled with its diverse applications, positions it as a key player in advancing scientific knowledge and technological innovation. As ongoing studies continue to uncover new potentials for this compound, it is poised to make even greater contributions to the fields of chemistry and medicine.